Cas no 2368-64-1 (Acetamide,2,2,2-trifluoro-N-[2-(trifluoromethyl)phenyl]-)

• Product Name: Acetamide,2,2,2-trifluoro-N-[2-(trifluoromethyl)phenyl]-
• CAS No: 2368-64-1
• MF: C₉H₅F₆NO
• MW: 257.132523298264
• CID: 255870
• PubChem ID: 200624
• Update Time: 2025-04-19

Acetamide,2,2,2-trifluoro-N-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trifluoro-N-[2-(trifluoromethyl)phenyl]-
• 2,2,2-trifluoro-N-[2-(trifluoromethyl)phenyl]acetamide
• 2,2,2-trifluoro-N-(2-(trifluoromethyl)phenyl)acetamide
• BIM-0030965.P001
• 2,2,2-trifluoro-N-(2-trifluoromethylphenyl)-acetamide
• CHEMBL4075967
• 2'-(Trifluoromethyl)-2,2,2-trifluoroacetanilide
• 2368-64-1
• BRN 2990838
• Acetanilide, 2,2,2-trifluoro-2'-(trifluoromethyl)-
• N-[2-(Trifluoromethyl)phenyl]trifluoracetamide
• 4-12-00-01787 (Beilstein Handbook Reference)
• DTXSID90178348
• SCHEMBL5801586
• CBMicro_030944
• Acetamide, 2,2,2-trifluoro-N-(2-(trifluoromethyl)phenyl)-
• AKOS003239102

• Inchi： 1S/C9H5F6NO/c10-8(11,12)5-3-1-2-4-6(5)16-7(17)9(13,14)15/h1-4H,(H,16,17)
• InChI Key： LSKSGZMPZLOFPN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 257.02755
• Monoisotopic Mass: 257.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.491
• Boiling Point: 247.5°C at 760 mmHg
• Flash Point: 103.5°C
• Refractive Index: 1.445
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes